6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C25H18N2O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 6-(4,6-diphenylpyridin-2-yl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C25H18N2O2/c28-25-16-29-24-12-11-19(13-23(24)27-25)22-15-20(17-7-3-1-4-8-17)14-21(26-22)18-9-5-2-6-10-18/h1-15H,16H2,(H,27,28)
• InChI Key: YGYUQHQUXZVTQE-UHFFFAOYSA-N
• SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)C3=CC(=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5

Description

6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one is a chemical compound that belongs to the class of benzoxazine derivatives. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or receptors involved in disease pathways. It may also modulate the activity of ion channels and receptors by binding to specific sites on their surfaces.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that it can inhibit the proliferation of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce the growth of tumors and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential as a versatile building block for the synthesis of new organic materials. It also has potential as a drug candidate for the treatment of various diseases. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one. One direction is to explore its potential as a modulator of ion channels and receptors in various disease pathways. Another direction is to investigate its potential as a building block for the synthesis of new organic materials with unique properties. Additionally, further studies are needed to determine its safety and efficacy as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one involves the reaction of 2-aminopyridine with 4,4'-difluorobenzophenone in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In pharmacology, it has been studied for its potential as a modulator of ion channels and receptors. In material science, it has been explored for its potential as a building block for the synthesis of new organic materials.